8-ethoxy-2-oxo-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)-2H-chromene-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
8-ethoxy-2-oxo-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)-2H-chromene-3-carboxamide, also known as EOC, is a compound that has gained significant attention in scientific research due to its potential therapeutic applications. EOC belongs to the class of chromene derivatives, which are known for their various biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.
Scientific Research Applications
Chemical Reactions and Derivatives
Synthesis of Derivatives : Ethyl 2-oxo-3-(4-oxo-4Н-chromen-2-yl)propanoates, related to the core structure of the compound , react with S-methylisothiosemicarbazide hydroiodide, forming specific derivatives upon refluxing in different solvents, showcasing the compound's potential for varied chemical reactions and derivative formations (Vetyugova et al., 2018).
Formation of Schiff’s Bases : The compound's derivatives can undergo various reactions, such as the formation of Schiff’s bases, which are significant in synthesizing biologically active compounds (Čačić et al., 2009).
Biological Properties and Activities
Antimicrobial Activity : Some derivatives exhibit potent antimicrobial properties, suggesting potential applications in developing antibacterial and antifungal agents (El-Shaaer, 2012).
Anticancer Potential : Derivatives of the compound have shown to block AKT phosphorylation and induce cancer cell apoptosis, indicating its possible use in cancer therapy (Yin et al., 2013).
Antioxidant Properties : The compound's derivatives have been studied for their antioxidant activities, suggesting their potential application in oxidative stress-related conditions (Kadhum et al., 2011).
Pharmacological Significance
Overcoming Drug Resistance in Cancer : Derivatives of this compound have been shown to mitigate drug resistance in leukemia cells, indicating their potential in addressing multi-drug resistance in cancer treatments (Das et al., 2009).
GPR35 Agonist : A derivative of the compound acts as a potent and selective agonist for GPR35, a G protein-coupled receptor, which can be important in studying various physiological and pathological processes (Thimm et al., 2013).
properties
IUPAC Name |
8-ethoxy-2-oxo-N-[2-(6-oxopyridazin-1-yl)ethyl]chromene-3-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17N3O5/c1-2-25-14-6-3-5-12-11-13(18(24)26-16(12)14)17(23)19-9-10-21-15(22)7-4-8-20-21/h3-8,11H,2,9-10H2,1H3,(H,19,23) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ASSIGKZVMVAAAE-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC2=C1OC(=O)C(=C2)C(=O)NCCN3C(=O)C=CC=N3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17N3O5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.